![molecular formula C18H18N4O2S B4403294 2-methoxy-4-(methylthio)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide](/img/structure/B4403294.png)
2-methoxy-4-(methylthio)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide
Overview
Description
2-methoxy-4-(methylthio)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known by its chemical name, MMB-2201. It belongs to the class of synthetic cannabinoids, which are compounds that mimic the effects of natural cannabinoids found in marijuana. MMB-2201 has been found to have a high affinity for the cannabinoid receptors in the brain, which are responsible for regulating various physiological functions.
Mechanism of Action
MMB-2201 acts as a potent agonist of the cannabinoid receptors in the brain, particularly the CB1 receptor. This receptor is primarily found in the brain and is responsible for regulating various physiological functions. When MMB-2201 binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. These neurotransmitters are responsible for regulating mood, appetite, and pain sensation.
Biochemical and Physiological Effects:
MMB-2201 has been found to have a variety of biochemical and physiological effects. It has been shown to increase dopamine and serotonin release in the brain, which can lead to feelings of euphoria and relaxation. It has also been found to increase appetite and reduce pain sensation. However, the long-term effects of MMB-2201 on the brain and body are not well understood, and further research is needed to fully understand its effects.
Advantages and Limitations for Lab Experiments
One advantage of using MMB-2201 in lab experiments is its high affinity for the cannabinoid receptors in the brain. This makes it a potential candidate for studying the effects of cannabinoids on various physiological functions. However, one limitation of using MMB-2201 is its potential for abuse and addiction. Due to its psychoactive effects, it is important to use caution when handling and studying this compound.
Future Directions
There are several future directions for research on MMB-2201. One potential area of study is its potential therapeutic applications. Due to its effects on mood, appetite, and pain sensation, it may have potential as a treatment for various neurological and psychiatric disorders. Another area of study is its potential for abuse and addiction. Further research is needed to fully understand the long-term effects of MMB-2201 on the brain and body, as well as its potential for addiction. Overall, MMB-2201 is a promising compound for scientific research, but caution should be exercised when handling and studying this compound.
Scientific Research Applications
MMB-2201 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the cannabinoid receptors in the brain, which are responsible for regulating various physiological functions such as mood, appetite, and pain sensation. This makes MMB-2201 a potential candidate for studying the effects of cannabinoids on these physiological functions.
properties
IUPAC Name |
2-methoxy-4-methylsulfanyl-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2S/c1-22-11-19-21-17(22)12-5-4-6-13(9-12)20-18(23)15-8-7-14(25-3)10-16(15)24-2/h4-11H,1-3H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMIJEIHTEMBQIU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1C2=CC(=CC=C2)NC(=O)C3=C(C=C(C=C3)SC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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